Cas no 2228226-60-4 (3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid
• CAS No: 2228226-60-4
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6518810
• PubChem ID: 137734172
• Update Time: 2025-05-20

3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid
• 2228226-60-4
• SY339016
• EN300-1799229

• Inchi： 1S/C10H9FO3/c1-6-7(3-2-4-8(6)11)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： VNPFCMGTAFPDMW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(C(=O)O)=O)=C1C

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid

3-(3-Fluoro-2-Methylphenyl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid (CAS No. 2228226-60-4) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a fluorophenyl group attached to a propanoic acid backbone, which contributes to its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, as they often exhibit enhanced bioavailability and stability. The presence of the fluorine atom in the 3-fluoro-2-methylphenyl group plays a crucial role in modulating the physical and chemical properties of the compound. Fluorine's electronegativity enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems. Moreover, the methyl group at position 2 of the phenyl ring further stabilizes the structure, contributing to its thermal and chemical stability.

The propanoic acid backbone of this compound is another key feature, as it provides a site for further functionalization. This structure allows for the synthesis of derivatives with diverse functionalities, such as esters, amides, and other bioisosteres. These derivatives have been explored in preclinical studies for their potential as antidepressants, anti-inflammatory agents, and antimicrobial compounds. For instance, research published in 2023 demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

In terms of synthesis, 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid can be prepared via several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The application of this compound extends beyond pharmaceuticals into agrochemicals. Its analogs have been investigated for their potential as herbicides and fungicides due to their ability to inhibit key enzymes in plant pathogens. For example, a study conducted in 2023 revealed that certain derivatives exhibit selective toxicity against fungal pathogens while showing low toxicity to crops, making them promising candidates for sustainable agriculture.

From a toxicological perspective, 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid has undergone extensive safety assessments. Acute and chronic toxicity studies indicate that the compound has a favorable safety profile when administered within therapeutic ranges. However, further long-term studies are required to fully understand its potential risks and benefits.

In conclusion, 3-(3-fluoro-2-methylphenyl)-2-oxopropanoic acid represents a versatile platform for developing innovative chemical entities with diverse applications. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable asset in both academic research and industrial development.